Cas no 26842-65-9 (3-(methylsulfanyl)prop-1-yne)

• Product Name: 3-(methylsulfanyl)prop-1-yne
• CAS No: 26842-65-9
• MF: C₄H₆S
• MW: 86.1554398536682
• CID: 1431089
• PubChem ID: 525424
• Update Time: 2025-10-17

3-(methylsulfanyl)prop-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Propyne, 3-(methylthio)-
• methyl propargyl sulphide
• 3-(methylsulfanyl)prop-1-yne
• 2-thia-4-pentyne
• AT19944
• 26842-65-9
• EN300-155591
• propargyl methyl sulfide
• AKOS010598675
• Methyl propargyl sulfide
• methyl 2-propynyl sulfide
• METHYL(PROP-2-YN-1-YL)SULFANE
• 3-(methylsulfanyl)propyne
• 3-methylsulfanylprop-1-yne

• Inchi： 1S/C4H6S/c1-3-4-5-2/h1H,4H2,2H3
• InChI Key： YTXIGMLQHXRSEC-UHFFFAOYSA-N
• SMILES： S(C)CC#C

Computed Properties

• Exact Mass: 86.01908
• Monoisotopic Mass: 86.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Additional information on 3-(methylsulfanyl)prop-1-yne

3-(Methylsulfanyl)prop-1-yne: An Overview of CAS No. 26842-65-9

3-(Methylsulfanyl)prop-1-yne, also known by its CAS number 26842-65-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its linear structure, featuring a terminal alkyne group and a methylthio (methylsulfanyl) substituent. The combination of these functional groups imparts distinct reactivity and stability, making it an intriguing molecule for both academic research and industrial applications.

The chemical structure of 3-(methylsulfanyl)prop-1-yne can be represented as CH₃CH₂C≡C-SCH₃. The presence of the alkyne group (C≡C) provides a reactive site for various chemical transformations, such as metal-catalyzed coupling reactions, cycloadditions, and hydrofunctionalizations. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceutical intermediates and functional materials. The methylthio group (SCH₃) adds an additional layer of complexity, influencing the compound's electronic properties and reactivity.

In the realm of pharmaceutical research, 3-(methylsulfanyl)prop-1-yne has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(methylsulfanyl)prop-1-yne exhibit potent anti-inflammatory and anti-cancer activities. The researchers synthesized a series of compounds by functionalizing the alkyne group and found that these derivatives effectively inhibited key enzymes involved in inflammation and cancer progression.

Beyond pharmaceutical applications, 3-(methylsulfanyl)prop-1-yne has also found utility in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, utilized 3-(methylsulfanyl)prop-1-yne to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthetic versatility of 3-(methylsulfanyl)prop-1-yne is further highlighted by its role in click chemistry reactions. Click chemistry is a concept introduced by K. Barry Sharpless that emphasizes the use of modular reactions to construct complex molecules efficiently. In this context, the alkyne group in 3-(methylsulfanyl)prop-1-yne can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used for bioconjugation and material synthesis. This reaction allows for the rapid and selective formation of 1,2,3-triazole linkages, making it a powerful tool in both academic and industrial settings.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 3-(methylsulfanyl)prop-1-yne have shown that it exhibits low toxicity to aquatic organisms and does not persist in the environment. This favorable profile makes it a more sustainable choice compared to some traditional reagents used in chemical synthesis.

In conclusion, CAS No. 26842-65-9, or 3-(methylsulfanyl)prop-1-yne, is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As new methodologies and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in fields such as pharmaceuticals, materials science, and sustainable chemistry.